Cas no 873539-73-2 (1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 873539-73-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 1879802
• PubChem ID: 57697911
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-
• 5-Chloro-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-4-carboxaldehyde
• 873539-73-2
• SCHEMBL854428
• DB-382443

• Inchi： 1S/C10H13ClN2O2/c1-7-9(6-14)10(11)13(12-7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3
• InChI Key： QWYRLFSUAYEFEM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1CCOCC1

Computed Properties

• Exact Mass: 228.0665554Da
• Monoisotopic Mass: 228.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų